Cas no 223761-83-9 (2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione)

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione is a chiral fluorinated isoindole-1,3-dione derivative characterized by its stereospecific (1S,2S) cyclopentyl backbone. The incorporation of fluorine at the 2-position enhances its electronic and steric properties, making it a valuable intermediate in asymmetric synthesis and medicinal chemistry. Its rigid cyclopentyl scaffold improves conformational stability, while the fluorinated moiety can influence binding affinity and metabolic resistance in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors, receptor modulators, and other pharmacophores due to its ability to mimic transition states or act as a bioisostere. High enantiomeric purity ensures reproducibility in research applications. Its synthetic versatility allows further functionalization at the isoindole-1,3-dione core.
2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione structure
223761-83-9 structure
Product Name:2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione
CAS No:223761-83-9
MF:C13H12FNO2
MW:233.238286972046
CID:1059539
PubChem ID:21349655
Update Time:2025-07-02

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(1S,2S)-2-Fluorocyclopentyl]-isoindole-1,3-dione
    • starbld0004457
    • 223761-83-9
    • 2-[(1S,2S)-2-fluorocyclopentyl]isoindole-1,3-dione
    • SCHEMBL6662085
    • DB-260461
    • 2-((1S,2S)-2-Fluorocyclopentyl)isoindoline-1,3-dione
    • 2-[(1S,2S)-2-Fluorocyclopentyl]-1H-isoindole-1,3(2H)-dione
    • 2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione
    • Inchi： 1S/C13H12FNO2/c14-10-6-3-7-11(10)15-12(16)8-4-1-2-5-9(8)13(15)17/h1-2,4-5,10-11H,3,6-7H2/t10-,11-/m0/s1
    • InChI Key： CBVCQKFZRIJARM-QWRGUYRKSA-N
    • SMILES： F[C@H]1CCC[C@@H]1N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 233.08520679g/mol
  • Monoisotopic Mass: 233.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.4Ų

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F588835-50mg
2-[(1S,2S)-2-Fluorocyclopentyl]-isoindole-1,3-dione
 223761-83-9
50mg
 $ 201.00 2023-09-07
TRC
F588835-500mg
2-[(1S,2S)-2-Fluorocyclopentyl]-isoindole-1,3-dione
 223761-83-9
500mg
 $ 1608.00 2023-09-07

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